Cas no 1261475-68-6 (4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile)

4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile is a heterocyclic organic compound featuring a fused pyrrolopyridine core with a phenyl substituent and an acetonitrile functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. Its rigid aromatic framework and electron-rich nature make it suitable for further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s stability and well-defined reactivity profile enhance its utility in medicinal chemistry, particularly in the design of kinase inhibitors or other targeted therapeutics. High purity and consistent synthesis protocols ensure reliable performance in research settings.

4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile structure

1261475-68-6 structure

Product Name:4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile

CAS No:1261475-68-6

MF:C₁₅H₁₁N₃

MW:233.267942667007

CID:4913035

Update Time:2025-06-13

4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile
- Inchi： 1S/C15H11N3/c16-8-6-12-10-18-15-14(12)13(7-9-17-15)11-4-2-1-3-5-11/h1-5,7,9-10H,6H2,(H,17,18)
- InChI Key： WEUWJUWIGJLALI-UHFFFAOYSA-N
- SMILES： N1C=C(CC#N)C2C1=NC=CC=2C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 326
XLogP3: 2.6
Topological Polar Surface Area: 52.5

4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026001239-250mg	4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile	1261475-68-6	97%	250mg	$680.00	2023-09-03
Alichem	A026001239-500mg	4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile	1261475-68-6	97%	500mg	$1048.60	2023-09-03
Alichem	A026001239-1g	4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile	1261475-68-6	97%	1g	$1612.80	2023-09-03

4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile Related Literature

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4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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Additional information on 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile

Exploring the Potential of 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile (CAS No. 1261475-68-6) in Modern Research

The compound 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile (CAS No. 1261475-68-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic molecule, characterized by its pyrrolopyridine core and acetonitrile functional group, offers a versatile scaffold for drug discovery and organic synthesis. Researchers are particularly interested in its role as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapies and diagnostic tools.

In the context of drug development, 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile is often explored for its ability to modulate protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Its phenyl and nitrile moieties enhance binding affinity to biological targets, making it a candidate for high-throughput screening libraries. Recent studies highlight its potential in addressing drug resistance, a critical challenge in cancer treatment, by targeting alternative signaling pathways.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for functionalized heterocycles in agrochemicals and electronic materials. Its π-conjugated system lends itself to applications in organic light-emitting diodes (OLEDs) or sensors, areas where users frequently search for "novel organic semiconductors" or "small molecule optoelectronic materials." The acetonitrile group further allows for derivatization, enabling tailored properties for specific industrial needs.

Environmental and green chemistry considerations are also driving interest in CAS No. 1261475-68-6. Researchers investigate solvent-free synthesis routes or catalytic methods to produce such compounds sustainably, responding to queries like "eco-friendly heterocyclic synthesis." Its stability under physiological conditions makes it a viable subject for biocompatibility studies, another trending topic in biomaterial forums.

In summary, 4-Phenyl-1H-pyrrolo[2,3-b]pyridine-3-acetonitrile represents a multifaceted tool for innovation across disciplines. Whether as a pharmacophore or a material precursor, its adaptability meets both academic curiosity and industrial demand, positioning it as a compound to watch in the next decade of scientific advancement.